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Compound of Interest

Compound Name: Cyclic di-UMP (sodium salt)

Cat. No.: B10823535

Get Quote

Executive Summary: The "Room Temperature"
Question
User Query:Is cyclic di-UMP sodium salt stable at room temperature?

Technical Verdict: Yes, but conditionally.

Lyophilized Powder: Stable at ambient temperature (20–25°C) during transit (up to 2 weeks)

without significant degradation.[1][2] However, long-term storage at room temperature is

prohibited.[1][2]

Aqueous Solution:Unstable for long-term storage at room temperature.[1][2] While it remains

chemically intact for short experimental windows (<24 hours), it must be stored at -20°C or

-80°C to prevent hydrolysis and microbial growth.[1][2]

Detailed Stability Profile
Lyophilized Powder Stability
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The sodium salt of cyclic di-UMP (c-di-UMP) is a hygroscopic solid.[1][2] Its stability relies

heavily on maintaining a moisture-free environment.[1][2]

Condition Stability Duration Recommendation

Ambient (Transit) 1–2 Weeks

Acceptable for shipping.[1][2]

Inspect seal integrity upon

arrival.

-20°C (Desiccated) ≥ 3 Years
Standard Storage. Protect

from light and moisture.[1][2]

+4°C < 3 Months

Acceptable for frequent use,

but risk of moisture absorption

increases.[1]

Solution Stability (Reconstituted)
Once dissolved in water or buffer, the cyclic phosphodiester bonds are susceptible to

hydrolysis, although c-di-UMP is generally more resistant than linear dinucleotides due to

conformational constraints.[1][2]
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Solvent System Temperature Stability Notes

Water (Endotoxin-

free)
25°C (RT) < 24 Hours

Use immediately.[1][2]

Risk of bacterial

growth.

Water (Endotoxin-

free)
4°C < 1 Week

Short-term storage

only.[1][2]

Water (Endotoxin-

free)
-20°C / -80°C 6–12 Months

Recommended.

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Biological Media

(Serum)
37°C Minutes–Hours

Rapid degradation by

serum

phosphodiesterases

(PDEs).[1][2]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Critical Mechanism: In biological media, c-di-UMP is a substrate for phosphodiesterases (e.g.,

bacterial CD-NTases or host PDEs).[1] Stability in cell culture media is significantly lower than in

pure water [1].[2]

Standard Operating Procedure: Handling &
Reconstitution
To ensure experimental reproducibility, follow this self-validating workflow.

Workflow Diagram
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Figure 1: Optimal handling workflow from receipt to storage.[1][2] Note the critical equilibration

step to prevent moisture absorption.[1]

Reconstitution Protocol
Equilibration: Allow the vial to warm to room temperature before opening. This prevents

atmospheric moisture from condensing on the cold hygroscopic powder.

Solvent Choice: Use Endotoxin-free water or PBS (pH 7.4).[1][2]

Why? Divalent cations (Mg²⁺, Mn²⁺) in some buffers can accelerate hydrolysis or promote

aggregation [2].[1][2]

Concentration: Prepare a stock solution of 1 mM to 10 mM.

Calculation: For c-di-UMP (MW ~612.3 g/mol free acid; Sodium salt MW varies, typically

~656 g/mol for disodium), verify the specific batch molecular weight on the CoA.[1][2]

Dissolution: Vortex gently. The sodium salt is highly water-soluble (>20 mM).[1][2] If particles

persist, brief sonication (10s) is permissible.[1][2]

Troubleshooting & FAQs
Q1: The powder appears sticky or clumped upon arrival. Is it degraded?

Diagnosis: This indicates hygroscopicity, not necessarily chemical degradation.[1][2] The

sodium salt readily absorbs moisture.

Action: Spin down the vial. Dissolve in a known volume of water. Verify concentration via UV

absorbance (Abs max ~262 nm) or HPLC. If the HPLC peak is single and sharp, the

compound is functional.

Q2: Can I use DMSO for reconstitution?
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Answer: Yes, but it is unnecessary. c-di-UMP sodium salt is highly water-soluble.[1][2] DMSO

is typically reserved for free-acid forms or lipophilic analogs.[1][2] Water is preferred for

biological assays to avoid solvent toxicity controls.[2]

Q3: I see a secondary peak on my HPLC after storing at 4°C for a month.

Root Cause: Likely hydrolysis to linear pGpG (or pUpU equivalent) or monophosphate

breakdown products.[1][2]

Solution: Discard the aliquot. Always store stock solutions at -20°C or below.[1][2]

Q4: How do I sterilize the solution?

Protocol: Pass through a 0.22 µm PES or PVDF filter.[2]

Caution: Do not autoclave.[2] The heat (121°C) will cause rapid hydrolysis of the

phosphodiester bonds.[1][2]

Quality Control: Self-Validation
Before starting critical experiments (e.g., STING binding assays, crystallization), validate your

stock.[1][2]

UV-Vis Verification[1][2][3]
Method: Dilute stock 1:100 in water.

Expectation:

at 262 nm (pH 7.0).

Calculation: Use the extinction coefficient (ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

) provided on the specific lot CoA (typically

for uridine derivatives, check specific datasheet) [3].[1]

HPLC Purity Check
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Column: C18 Reverse Phase.[2]

Mobile Phase: 100 mM Triethylammonium acetate (TEAA) / Acetonitrile gradient.

Detection: 254/260 nm.[2]

Pass Criteria: Single peak >95% area. Retention time should be distinct from linear di-UMP

or UMP monomer.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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